6-Acetyl-2-(4-((4-fluorophenyl)thio)butanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[4-(4-fluorophenyl)sulfanylbutanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C20H22FN3O3S2/c1-12(25)24-9-8-15-16(11-24)29-20(18(15)19(22)27)23-17(26)3-2-10-28-14-6-4-13(21)5-7-14/h4-7H,2-3,8-11H2,1H3,(H2,22,27)(H,23,26)
• InChI Key: YOQZOPGERZQCMK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCCSC3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O3S2
• Molecular Weight: 435.5 g/mol

Description

6-Acetyl-2-(4-((4-fluorophenyl)thio)butanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H22FN3O3S2 and its molecular weight is 435.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

Research involving the synthesis of thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives has demonstrated potential antimicrobial activities. These compounds, developed through various synthetic routes, have been evaluated for their efficacy against a range of microbial species, indicating their significance in the development of new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Fluorescence and Sensing Applications

Another area of application includes the synthesis of polycyclic compounds containing the thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole fragment, which shows pronounced UV fluorescence. This property could be leveraged in developing fluorescent probes or sensors for biological and chemical analyses (Dotsenko et al., 2021).

Antiviral Research

Derivatives of thieno[2,3-c]pyridine have also been synthesized as analogues for antiviral drugs. Some of these compounds have shown interesting activity against SARS-COV-2 and Avian Influenza H5N1 viruses, highlighting their potential in antiviral drug development (Abu-Zaied, Elgemeie, & Mahmoud, 2021).

Anticancer Activity

The synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives has been explored for their anticancer activities. Through various synthetic pathways, these compounds have been tested for in vitro cytotoxicity, showing good inhibitory activity against several cancer cell lines. This research path offers a promising avenue for the development of novel anticancer therapies (Atta & Abdel‐Latif, 2021).